![molecular formula C5H7ClS B8029232 4-Chloro-3,6-dihydro-2H-thiopyran](/img/structure/B8029232.png)
4-Chloro-3,6-dihydro-2H-thiopyran
Overview
Description
4-Chloro-3,6-dihydro-2H-thiopyran is a useful research compound. Its molecular formula is C5H7ClS and its molecular weight is 134.63 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ring Contraction and Synthesis of Poly-Functionalised Thiolanes : Functionalized 3,6-dihydro-2H-thiopyrans can undergo ring contraction to form thiolanes through an iodo-oxyacylation reaction. This process results in stereospecific formation of poly-functionalised thiolanes, suggesting potential for the development of complex organic molecules (Lucassen & Zwanenburg, 2004).
Reagents for Thiopyran Introduction : Efficient preparation of reagents for thiopyran introduction has been demonstrated, which is useful for synthesizing thiopyran-containing compounds. This indicates the compound's relevance in synthetic chemistry (Ward et al., 2007).
Electrochemical Behavior and Synthesis of Derivatives : Studies on the electrochemical behavior of triactivated thiopyrans have facilitated the synthesis of functionalized dihydrothiopyran derivatives, highlighting its potential in electrochemical applications (Rondeau et al., 1997).
Synthesis of Dihydrothiepin Derivatives : The compound has been used in the synthesis of dihydrothiepin derivatives, indicating its utility in the creation of novel organic structures (Yamamoto et al., 1982).
Study into the Stability of 3,6-Dihydro-2H-Thiopyran Rings : Research into the stability of 3,6-dihydro-2H-thiopyran rings under various conditions has implications for their use in constructing macromolecular architectures, particularly in polymer science (Sinnwell et al., 2008).
Thia-Diels–Alder Reactions and Synthesis of Thiopyrans : The compound's derivatives have been used in Thia-Diels–Alder reactions to produce 2H-thiopyrans, further expanding its applicability in organic synthesis (Mlostoń et al., 2017).
Multigram Scale Synthesis : The ability to synthesize 3,4- and 3,6-dihydro-2H-thiopyran 1,1-dioxides on a multigram scale showcases its potential for large-scale production and industrial applications (Chabanenko et al., 2018).
properties
IUPAC Name |
4-chloro-3,6-dihydro-2H-thiopyran | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClS/c6-5-1-3-7-4-2-5/h1H,2-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYHITXHIWXMZJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC=C1Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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